Cas no 1804872-80-7 (2,6-Bis(trifluoromethyl)-3-bromoanisole)
2,6-Bis(trifluoromethyl)-3-bromoanisole Chemical and Physical Properties
Names and Identifiers
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- 2,6-Bis(trifluoromethyl)-3-bromoanisole
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- Inchi: 1S/C9H5BrF6O/c1-17-7-4(8(11,12)13)2-3-5(10)6(7)9(14,15)16/h2-3H,1H3
- InChI Key: YNQYOMIKYDBBIW-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(F)(F)F)C(=C1C(F)(F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 263
- XLogP3: 4.4
- Topological Polar Surface Area: 9.2
2,6-Bis(trifluoromethyl)-3-bromoanisole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015001657-1g |
2,6-Bis(trifluoromethyl)-3-bromoanisole |
1804872-80-7 | 97% | 1g |
1,519.80 USD | 2021-06-21 |
2,6-Bis(trifluoromethyl)-3-bromoanisole Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 2,6-Bis(trifluoromethyl)-3-bromoanisole
Comprehensive Overview of 2,6-Bis(trifluoromethyl)-3-bromoanisole (CAS No. 1804872-80-7)
2,6-Bis(trifluoromethyl)-3-bromoanisole (CAS No. 1804872-80-7) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique trifluoromethyl and bromo substituents, is widely utilized as a key intermediate in the synthesis of complex molecules. Its molecular structure, featuring electron-withdrawing groups, makes it particularly valuable in cross-coupling reactions and catalyzed transformations, which are pivotal in modern organic chemistry.
The growing demand for fluorinated compounds in drug discovery and material science has positioned 2,6-Bis(trifluoromethyl)-3-bromoanisole as a compound of interest. Researchers and manufacturers are increasingly exploring its potential in high-performance polymers, liquid crystals, and pharmaceutical intermediates. The compound's CAS No. 1804872-80-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge applications. Additionally, its stability and reactivity under various conditions make it a preferred choice for synthetic chemists.
One of the most discussed topics in the context of 2,6-Bis(trifluoromethyl)-3-bromoanisole is its role in green chemistry and sustainable synthesis. With the global shift toward environmentally friendly practices, this compound's potential for use in low-waste processes and catalytic systems has been a focal point. Questions such as "How to optimize the synthesis of 2,6-Bis(trifluoromethyl)-3-bromoanisole?" or "What are the latest applications of fluorinated anisoles?" are commonly encountered in search engines, highlighting the need for detailed, up-to-date information.
From a technical perspective, the compound's physical and chemical properties are critical for its applications. Its melting point, solubility, and reactivity with other reagents are often studied to ensure optimal performance in synthetic routes. The presence of trifluoromethyl groups enhances its lipophilicity, making it useful in bioactive molecule design. Moreover, the bromo substituent provides a versatile handle for further functionalization, enabling the creation of diverse derivatives.
In the pharmaceutical industry, 2,6-Bis(trifluoromethyl)-3-bromoanisole is explored for its potential in drug candidate optimization. Fluorinated compounds are known to improve metabolic stability and bioavailability, and this compound is no exception. Searches related to "fluorinated anisoles in drug development" or "CAS 1804872-80-7 applications" reflect the growing curiosity about its role in medicinal chemistry. Its compatibility with palladium-catalyzed reactions further expands its utility in constructing complex molecular architectures.
Another area of interest is the compound's use in advanced material science. The incorporation of 2,6-Bis(trifluoromethyl)-3-bromoanisole into polymeric matrices or nanomaterials has shown promise in enhancing thermal stability and electrical properties. Queries like "trifluoromethyl anisoles in materials" or "1804872-80-7 uses" are increasingly common, underscoring its versatility. Researchers are also investigating its potential in optoelectronic devices, where its unique electronic properties could be leveraged.
In conclusion, 2,6-Bis(trifluoromethyl)-3-bromoanisole (CAS No. 1804872-80-7) stands out as a multifaceted compound with broad applications across multiple industries. Its significance in organic synthesis, pharmaceutical research, and material innovation cannot be overstated. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in both academic and industrial circles. For those seeking detailed technical data or application examples, further exploration of its synthetic pathways and derivative chemistry is highly recommended.
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